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Compound of Interest

Compound Name: o-Nitrosophenol

Cat. No.: B15183410 Get Quote

CAS Number: 13168-78-0

This technical guide provides an in-depth overview of o-nitrosophenol, a significant chemical

intermediate. The document is intended for researchers, scientists, and professionals in drug

development, offering a summary of its chemical properties, safety information, and known

applications. Due to the limited availability of public data, this guide consolidates the currently

accessible information.

Chemical and Physical Properties
o-Nitrosophenol, also known as 2-nitrosophenol, is an organic compound with the chemical

formula C₆H₅NO₂.[1] It is recognized for its utility as a reagent in organic synthesis, particularly

in forming stable complexes with various metals, which is beneficial for metal-catalyzed

reactions.[1] Furthermore, it serves as a precursor in the manufacturing of certain dyes and

pharmaceuticals.[1]

A key characteristic of o-nitrosophenol is its existence in a tautomeric equilibrium with o-

benzoquinone monoxime. This structural isomerism is a critical aspect of its chemical behavior.

[2][3]

Table 1: Physical and Chemical Properties of o-Nitrosophenol
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Property Value

CAS Number 13168-78-0

Molecular Formula C₆H₅NO₂

Molecular Weight 123.11 g/mol

(Data sourced from LookChem)[1]

Safety Information
Comprehensive toxicological data for o-nitrosophenol is not readily available in the public

domain. However, information on nitroso compounds, in general, suggests potential hazards.

Many nitroso compounds are considered carcinogens.[1] There is also an indication that o-
nitrosophenol may explode upon heating.[1]

For the related isomer, 4-nitrosophenol, a Safety Data Sheet (SDS) indicates the following

hazards: flammable solid, harmful if swallowed, causes skin irritation, causes serious eye

damage, suspected of causing genetic defects, and toxic to aquatic life with long-lasting

effects.[4] While this information pertains to a different isomer, it suggests that o-
nitrosophenol should be handled with significant caution, using appropriate personal

protective equipment and engineering controls.

General Handling Precautions (based on related compounds):

Avoid contact with skin, eyes, and clothing.[4]

Prevent ingestion and inhalation.[4]

Use in a well-ventilated area or under a fume hood.

Wear protective gloves, clothing, and eye/face protection.[4]

Keep away from heat and potential ignition sources.

Tautomerism of o-Nitrosophenol
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o-Nitrosophenol exists in a dynamic equilibrium with its tautomer, o-benzoquinone monoxime.

[2][3] This equilibrium is a fundamental aspect of its chemistry.

Caption: Tautomeric equilibrium of o-nitrosophenol.

Experimental Protocols and Biological Pathways
Detailed experimental protocols for the synthesis or use of o-nitrosophenol are not widely

published in publicly accessible literature. Similarly, specific signaling pathways in which o-
nitrosophenol is known to be involved have not been identified in the performed searches.

The available biological activity data primarily pertains to o-nitrophenol and its derivatives, and

not specifically to o-nitrosophenol.[5]

In conclusion, o-nitrosophenol is a valuable chemical intermediate with recognized

applications in synthesis. However, there is a significant lack of comprehensive safety and

toxicological data. Researchers and scientists should exercise extreme caution when handling

this compound, taking into account the potential hazards associated with nitroso compounds in

general. Further research is needed to fully characterize its safety profile and biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15183410#o-nitrosophenol-cas-number-and-safety-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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